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Compound of Interest

Compound Name: Erbium sulfate

Cat. No.: B085261 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known health and safety

hazards associated with erbium sulfate. The information is intended for a technical audience

engaged in research, development, and handling of this rare earth compound. This document

synthesizes available toxicological data, outlines standardized experimental protocols for

hazard assessment, and visualizes potential toxicity pathways.

GHS Hazard Identification and Classification
Erbium sulfate is classified as a hazardous substance. The primary routes of occupational

exposure are inhalation of dust particles, and contact with skin and eyes.[1][2][3] The Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals identifies the following

hazards for erbium sulfate and its hydrated forms[1][3]:

Skin Irritation (Category 2): Causes skin irritation.[1][3]

Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1][3]

Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory

irritation.[1][3]
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H315: Causes skin irritation.[1][3]

H319: Causes serious eye irritation.[1][3]

H335: May cause respiratory irritation.[1][3]

Toxicological Data
Quantitative toxicological data for erbium sulfate is limited. Safety Data Sheets often report

"no data available" for acute oral, dermal, and inhalation toxicity.[1] However, data from closely

related erbium compounds and other lanthanide sulfates can provide valuable insights into its

potential toxicity.

Table 1: Acute Oral Toxicity of Erbium and Lanthanide Compounds

Compound Test Species Route
LD50 (Median
Lethal Dose)

Erbium Chloride

(ErCl₃)
Mouse Oral 4.417 g/kg[4]

Erbium Oxide (Er₂O₃) Rat Oral > 5 g/kg[5][6]

Lanthanum Sulfate

(La₂(SO₄)₃)
Rat Oral > 4.991 g/kg[7][8][9]

Mechanisms of Toxicity
The toxicological effects of erbium and other lanthanides are linked to their chemical properties,

particularly the ionic radius of the Er³⁺ ion, which is similar to that of Ca²⁺. This similarity allows

lanthanide ions to interfere with biological systems that are regulated by calcium.

Interference with Calcium Signaling
A primary mechanism of lanthanide toxicity involves the antagonism of calcium channels.[10]

[11][12] By blocking or competing with calcium at these channels, erbium ions can disrupt a

multitude of cellular processes that rely on precise calcium signaling, including

neurotransmission, muscle contraction, and enzymatic activity.
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A recent study on zebrafish exposed to erbium identified the induction of an immune toxicity

response mediated by the Reactive Oxygen Species (ROS)/NF-κB signaling pathway.[13] This

suggests that erbium exposure can lead to oxidative stress and a subsequent inflammatory

response.

Below is a diagram illustrating the proposed signaling pathway for erbium-induced

immunotoxicity.
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Erbium-induced immunotoxicity signaling pathway.[13]

Skin and Eye Irritation
The mechanisms by which erbium sulfate causes skin and eye irritation are not fully

elucidated but are likely related to the direct cytotoxic effects of the erbium ion and the acidic

nature of the sulfate salt in solution. Contact with skin or eyes can lead to local inflammation,

characterized by redness, itching, and pain.[7]

Respiratory Irritation
Inhalation of erbium sulfate dust can irritate the respiratory tract.[1][3] The pulmonary toxicity

of inhaled lanthanides can range from acute inflammation to progressive pulmonary interstitial

fibrosis with chronic exposure.[14] The severity of the effects depends on the dose, duration of

exposure, and the physicochemical form of the inhaled particles.[14]

Experimental Protocols for Toxicity Assessment
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Standardized protocols, such as those developed by the Organisation for Economic Co-

operation and Development (OECD), are used to assess the toxicity of chemical substances.

The following are summaries of relevant OECD guidelines for the hazards identified for erbium
sulfate.

Acute Oral Toxicity - OECD Guidelines 420, 423, and 425
These guidelines provide methods for determining the acute oral toxicity of a substance.

Objective: To determine the LD50 value and identify signs of toxicity.

Test Animals: Typically rats or mice.

Procedure:

Animals are fasted prior to administration of the test substance.

A single, high dose of the substance is administered by oral gavage.

Animals are observed for a period of at least 14 days for signs of toxicity and mortality.

Body weight is recorded weekly.

A full necropsy is performed on all animals at the end of the observation period.

Data Analysis: The LD50 is calculated using statistical methods.

The following diagram outlines a general workflow for an acute oral toxicity study.
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General workflow for an acute oral toxicity study.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test Method - OECD Guideline 439
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This in vitro method assesses the potential of a substance to cause skin irritation.

Objective: To identify substances that are irritating to the skin.

Test System: A reconstructed human epidermis model that mimics the properties of human

skin.

Procedure:

The test substance is applied topically to the surface of the RhE tissue.

After a defined exposure period, the substance is removed by washing.

The viability of the tissue is determined using a cell viability assay (e.g., MTT assay).

Data Analysis: A substance is classified as an irritant if it reduces the mean tissue viability

below a certain threshold (typically 50%).

In Vitro Eye Irritation: Reconstructed human Cornea-like
Epithelium (RhCE) Test Method - OECD Guideline 492
This in vitro method is used to identify substances that do not require classification for eye

irritation or serious eye damage.

Objective: To distinguish between non-irritating and potentially irritating substances to the

eye.

Test System: A reconstructed human cornea-like epithelium model.

Procedure:

The test substance is applied to the surface of the RhCE tissue.

Following an exposure period, the substance is rinsed off.

Cell viability is measured using an appropriate assay (e.g., MTT).
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Data Analysis: Substances that do not reduce cell viability below a specified threshold (e.g.,

>60%) are considered non-irritants.

Safe Handling and Personal Protective Equipment
(PPE)
Given the identified hazards, strict adherence to safety protocols is essential when handling

erbium sulfate.

Table 2: Recommended Handling Procedures and Personal Protective Equipment

Procedure/Equipment Specification Rationale

Engineering Controls

Use in a well-ventilated area,

preferably in a chemical fume

hood.

To minimize inhalation of dust.

[1][3]

Respiratory Protection
NIOSH/MSHA-approved

respirator for dusts.

To prevent respiratory tract

irritation from inhaled particles.

[1][3]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

To prevent skin contact and

irritation.[1][3]

Eye Protection
Safety glasses with side-

shields or chemical goggles.

To protect eyes from dust and

splashes.[1][3]

Skin and Body Protection
Laboratory coat, long pants,

and closed-toe shoes.
To prevent skin exposure.[1][3]

Hygiene Measures

Wash hands thoroughly after

handling. Do not eat, drink, or

smoke in the work area.

To prevent ingestion and

contamination.[2]

The following diagram illustrates a logical workflow for the safe handling of erbium sulfate in a

laboratory setting.
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Handling:
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  ventilated enclosure

- Avoid dust generation

Experimental Use

Decontamination:
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- Decontaminate equipment

Waste Disposal:
- Collect waste in a
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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